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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrakis(dimethoxyboryl)methane, with the systematic name octamethyl

methanetetrayltetraboronate, is a unique organoboron compound featuring a central carbon

atom bonded to four dimethoxyboryl groups. Its highly functionalized structure makes it a

valuable synthetic intermediate in organometallic chemistry and a potential building block for

more complex molecules. This guide provides a comprehensive overview of the known

properties, synthesis, and reactivity of tetrakis(dimethoxyboryl)methane, based on available

scientific literature.

Chemical and Physical Properties
The physical and chemical properties of tetrakis(dimethoxyboryl)methane are summarized in

the table below. It is a solid compound with a relatively low melting point. While some

properties have been experimentally determined, others, such as the boiling point and density,

are predicted values.
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Property Value Reference(s)

Molecular Formula C₉H₂₄B₄O₈ [1]

Molecular Weight 303.53 g/mol

CAS Number 17936-80-0

Appearance Colorless crystals [1]

Melting Point 76-78 °C (349-351 K) [1]

Boiling Point 136.3 ± 40.0 °C (Predicted)

Density 0.961 ± 0.06 g/cm³ (Predicted)

Solubility Data not available

Thermal Stability Data not available

Spectroscopic and Structural Data
The structural and spectroscopic properties of tetrakis(dimethoxyboryl)methane have been

partially characterized. The crystal structure has been determined, and ¹¹B NMR data is

available. However, experimental ¹H and ¹³C NMR data are not readily found in the surveyed

literature.
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Parameter Data Reference(s)

¹¹B NMR (in CCl₄)
δ 30.6 (singlet), referenced to

BF₃·Et₂O
[1]

¹H NMR Data not available

¹³C NMR Data not available

Crystal System Orthorhombic [1]

Space Group Pbcn [1]

Key Bond Lengths
C-B: 1.5876(16) Å and

1.5905(16) Å
[1]

Molecular Geometry

The central carbon atom

exhibits a slightly distorted

tetrahedral coordination

geometry. The boron atoms

have trigonal planar

geometries.

[1]

Synthesis
Synthetic Route
Tetrakis(dimethoxyboryl)methane was first synthesized by Castle and Matteson in 1969.

While the detailed experimental protocol from the original publication is not widely available,

the synthesis is understood to proceed via the reaction of a suitable methanide precursor with

a boron electrophile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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